Facile synthesis and altered ionization efficiency of diverse Nε-alkyllysine-containing peptides†‡

Chemical Communications Pub Date: 2011-09-30 DOI: 10.1039/C1CC14711K

Abstract

Protein lysine methylation is a biologically-important posttranslational modification. Given the increased use of alkyllysine-containing peptides to study protein methylation, we describe an efficient solid-phase synthesis to access various alkyllysine-containing peptides. As an exemplary application, we evaluated how ionization efficiency of the alkyllysine peptides affects mass spectrometric analysis.

Graphical abstract: Facile synthesis and altered ionization efficiency of diverse NĪµ-alkyllysine-containing peptides
Facile synthesis and altered ionization efficiency of diverse Nε-alkyllysine-containing peptides†‡
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